Cas no 125721-49-5 (3-(4-Fluorobenzyloxy) Phenylacetic Acid)

3-(4-Fluorobenzyloxy) Phenylacetic Acid is a fluorinated aromatic compound with applications in pharmaceutical and organic synthesis. Its structure, featuring a phenylacetic acid core substituted with a 4-fluorobenzyloxy group, makes it a versatile intermediate for drug development, particularly in the synthesis of bioactive molecules. The fluorine moiety enhances metabolic stability and binding affinity in target compounds, while the carboxylic acid functionality allows for further derivatization. This compound is valued for its purity, consistent performance in coupling reactions, and utility in constructing complex scaffolds. It is commonly used in research settings for the preparation of potential therapeutic agents, including anti-inflammatory and CNS-targeted molecules.
3-(4-Fluorobenzyloxy) Phenylacetic Acid structure
125721-49-5 structure
Product Name:3-(4-Fluorobenzyloxy) Phenylacetic Acid
CAS No:125721-49-5
MF:C15H13FO3
MW:260.260328054428
CID:91601
PubChem ID:11974817
Update Time:2025-06-07

3-(4-Fluorobenzyloxy) Phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • [3-(4-FLUORO-BENZYLOXY)-PHENYL]-ACETIC ACID
    • 2-[3-[(4-fluorophenyl)methoxy]phenyl]acetic acid
    • 3-(4-FLUOROBENZYLOXY)PHENYLACETIC ACID
    • 2-{3-[(4-fluorobenzyl)oxy]phenyl}acetic acid
    • 3-[(4-FLUOROBENZYL)OXY]PHENYLACETIC ACID
    • [3-(4-FLUORO-BENZYLOXY)-PHENYL]-ACETICACID
    • AKOS005939365
    • CELQIKDLMWUHKP-UHFFFAOYSA-N
    • 125721-49-5
    • 3-(4-FLUOROBENZYLOXY) PHENYLACETIC ACID
    • 3-(4-Fluorobenzyloxy)phenylacetic acid, AldrichCPR
    • MFCD08061097
    • SCHEMBL5090803
    • DTXSID10474995
    • 2-(3-((4-Fluorobenzyl)oxy)phenyl)acetic acid
    • {3-[(4-Fluorobenzyl)oxy]phenyl}acetic acid
    • 3-(4-Fluorobenzyloxy) Phenylacetic Acid
    • MDL： MFCD08061097
    • Inchi： 1S/C15H13FO3/c16-13-6-4-11(5-7-13)10-19-14-3-1-2-12(8-14)9-15(17)18/h1-8H,9-10H2,(H,17,18)
    • InChI Key： CELQIKDLMWUHKP-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)COC1=CC=CC(CC(=O)O)=C1

Computed Properties

  • Exact Mass: 260.08500
  • Monoisotopic Mass: 260.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Open die shape
  • Density: 1.265
  • Boiling Point: 422.606°C at 760 mmHg
  • Flash Point: 209.385°C
  • Refractive Index: 1.58
  • PSA: 46.53000
  • LogP: 3.03180
  • Solubility: Not determined

3-(4-Fluorobenzyloxy) Phenylacetic Acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

3-(4-Fluorobenzyloxy) Phenylacetic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(4-Fluorobenzyloxy) Phenylacetic Acid Pricemore >>

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3-(4-Fluorobenzyloxy) Phenylacetic Acid Production Method

3-(4-Fluorobenzyloxy) Phenylacetic Acid Related Literature

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